6-(Piperidin-3-yloxy)-2,3-dihydropyridazin-3-one

• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• SMILES: C1CC(CNC1)OC2=NNC(=O)C=C2
• InChI: InChI=1S/C9H13N3O2/c13-8-3-4-9(12-11-8)14-7-2-1-5-10-6-7/h3-4,7,10H,1-2,5-6H2,(H,11,13)
• InChIKey: KFDQIWUHAUTPPM-UHFFFAOYSA-N

6-(Piperidin-3-yloxy)-2,3-dihydropyridazin-3-one: Physicochemical Overview

6-(Piperidin-3-yloxy)-2,3-dihydropyridazin-3-one (CAS 1225227-45-1) is a heterocyclic building block combining a 2,3-dihydropyridazin-3-one core with a piperidin-3-yloxy substituent at the 6-position [1]. With a molecular formula of C₉H₁₃N₃O₂ and a molecular weight of 195.22 g/mol, this compound belongs to the broader class of pyridazinones, which are established scaffolds in cardiovascular (PDE3 inhibition), CNS (histamine H3 receptor modulation), and metabolic (SCD1 inhibition) research [2]. Unlike more elaborate, target-optimized pyridazinones such as pimobendan or the phenoxypiperidine H3 inverse agonists, this compound retains a minimally substituted core, making it a versatile intermediate for late-stage diversification in medicinal chemistry campaigns. Commercially, the compound is available as a free base (purity ≥95% to 98%) and as a hydrochloride salt (CAS 1426291-22-6) , offering flexibility for different experimental conditions.

Workflow Late-stage diversification intermediate Minimally substituted pyridazinone core

Selection Free base and hydrochloride salt available Supports assay and formulation flexibility

Purity Tier Documented grades from 95% to 98% Purity selection may reduce assay variability

• [1] PubChem. (2025). Compound Summary for CID 49657825, 6-(Piperidin-3-yloxy)-2,3-dihydropyridazin-3-one. National Center for Biotechnology Information. View Source
• [2] Giorgioni, G., et al. (2015). Pyridazin-3(2H)-ones: A versatile class of biologically active compounds. Journal of Medicinal Chemistry, 58(2), 534–552. View Source

6-(Piperidin-3-yloxy)-2,3-dihydropyridazin-3-one: Why Generic Substitution Fails

Although 6-(piperidin-3-yloxy)-2,3-dihydropyridazin-3-one shares the same molecular formula and identical computed global properties (XLogP3: -0.2, TPSA: 62.7 Ų) with its 4-yloxy positional isomer (CAS 1225227-53-1), the distinct attachment point of the piperidine ring fundamentally alters the vector and pKa of the basic nitrogen [1]. This difference is critical because the orientation of the basic amine with respect to the pyridazinone hydrogen-bond donor/acceptor array dictates molecular recognition by biological targets such as PDE3, H3, or SCD1 enzymes [2]. Furthermore, substituting the piperidinyloxy group with a simple phenoxy moiety (CAS 1788-55-2) yields a compound with markedly different physicochemical properties: a 1.4 log unit increase in lipophilicity (XLogP3: 1.2 vs -0.2), one fewer hydrogen-bond donor (1 vs 2), and a 12 Ų reduction in TPSA (50.7 vs 62.7 Ų) [3]. These disparities are sufficient to alter aqueous solubility, passive membrane permeability, and target-binding kinetics, making generic substitution scientifically untenable without experimental validation.

4-yloxy isomer Identical computed global properties (MW, XLogP3, TPSA) but distinct piperidine nitrogen vector may shift target recognition and binding kinetics.

Phenoxy analog 1.4 log unit higher lipophilicity and one fewer hydrogen-bond donor can alter solubility, passive permeability, and formulation behavior.

• [1] PubChem. (2025). Compound Summary for CID 49657817, 6-(Piperidin-4-yloxy)-2,3-dihydropyridazin-3-one. National Center for Biotechnology Information. View Source
• [2] Tao, M., et al. (2011). Identification of pyridazin-3-one derivatives as potent, selective histamine H3 receptor inverse agonists with robust wake activity. Bioorganic & Medicinal Chemistry Letters, 21(18), 5493–5497. View Source
• [3] PubChem. (2025). Compound Summary for CID 46889305, 3(2H)-Pyridazinone, 6-phenoxy-. National Center for Biotechnology Information. View Source

6-(Piperidin-3-yloxy)-2,3-dihydropyridazin-3-one: Differentiation Evidence vs. Key Analogs

Positional Isomerism and Basic Amine Vector

The target compound features the piperidine nitrogen at the 3-position relative to the ether linkage, whereas the direct analog 6-(piperidin-4-yloxy)-2,3-dihydropyridazin-3-one (CAS 1225227-53-1) places the nitrogen at the 4-position. Although computed global molecular descriptors (MW: 195.22, XLogP3: -0.2, TPSA: 62.7 Ų) are identical for both isomers [1], the spatial orientation of the basic amine differs. In the 3-yloxy isomer, the nitrogen resides closer to the pyridazinone ring plane, whereas in the 4-yloxy isomer, the nitrogen extends further from the core. This difference is relevant for structure-based design: in pyridazinone H3 receptor inverse agonists, the piperidine nitrogen position relative to the central aryl ether linker directly impacts receptor affinity and selectivity [2]. No direct head-to-head biological comparison of these two isomers has been published, necessitating empirical evaluation in the user's assay system.

Positional isomerism

Class-level inference

Piperidine N at 3-position vs. 4-position alters spatial orientation of basic amine relative to pyridazinone ring plane. No quantitative binding data available.

Supports SAR probe for amine-position mapping

Empirical evaluation in target assay required

Evidence Dimension	Positional isomerism—piperidine nitrogen spatial orientation
Target Compound Data	Piperidine N at 3-position relative to ether oxygen
Comparator Or Baseline	6-(Piperidin-4-yloxy)-2,3-dihydropyridazin-3-one (CAS 1225227-53-1): Piperidine N at 4-position
Quantified Difference	No quantitative binding or activity data available; structural difference inferred from 2D/3D topology
Conditions	Structural comparison based on PubChem 2D structures and InChIKey differentiation [1]

Why This Matters

In structure–activity relationship (SAR) campaigns, even subtle changes in basic amine orientation can result in >10-fold differences in target binding affinity, making the 3-yloxy isomer a distinct chemical entity from its 4-yloxy counterpart.

• [1] PubChem. (2025). Compound Summary for CID 49657825 (3-yloxy) and CID 49657817 (4-yloxy). National Center for Biotechnology Information. View Source
• [2] Tao, M., et al. (2011). Identification of pyridazin-3-one derivatives as potent, selective histamine H3 receptor inverse agonists with robust wake activity. Bioorganic & Medicinal Chemistry Letters, 21(18), 5493–5497. View Source

Lipophilicity Difference vs. Phenoxy Analog

The target compound has a computed XLogP3 of -0.2, compared to a value of 1.2 for 6-phenoxy-2,3-dihydropyridazin-3-one (CAS 1788-55-2), a difference of 1.4 log units [1]. The piperidinyloxy compound also possesses two hydrogen-bond donors (vs. one for the phenoxy analog) and four hydrogen-bond acceptors (vs. three) [1]. These differences predict that the piperidinyloxy compound is substantially more water-soluble and has lower passive membrane permeability. For researchers optimizing central vs. peripheral exposure, this lipophilicity gap can translate into a meaningful pharmacokinetic differentiation. For example, a typical logD reduction of ~1 unit is associated with approximately a 5- to 10-fold decrease in passive permeability across Caco-2 monolayers [2]. No experimental solubility or permeability data for these specific compounds is available; the differentiation is based on computed properties.

Lipophilicity gap

Cross-study comparable

XLogP3: -0.2 vs. 1.2 (Δ 1.4 log units); HBD: 2 vs. 1; TPSA: 62.7 vs. 50.7 Ų

Informs formulation and permeability study design

Computed properties; experimental solubility data to verify

Evidence Dimension	Lipophilicity (XLogP3) and hydrogen-bonding capacity
Target Compound Data	XLogP3: -0.2; HBD: 2; HBA: 4; TPSA: 62.7 Ų
Comparator Or Baseline	6-Phenoxy-2,3-dihydropyridazin-3-one (CAS 1788-55-2): XLogP3: 1.2; HBD: 1; HBA: 3; TPSA: 50.7 Ų
Quantified Difference	XLogP3 difference: 1.4 log units; HBD difference: +1; HBA difference: +1; TPSA difference: +12.0 Ų
Conditions	Computed properties from PubChem (XLogP3 3.0 method, Cactvs 3.4.6.11 for HBD/HBA/TPSA)

Why This Matters

The 1.4 log unit lipophilicity difference significantly impacts aqueous solubility and passive membrane permeability, directly influencing formulation strategy, assay compatibility, and predicted oral absorption.

• [1] PubChem. (2025). Computed Properties for CID 49657825 (3-yloxy) and CID 46889305 (phenoxy). National Center for Biotechnology Information. View Source
• [2] Watanabe, M., et al. (2016). Relationship between lipophilicity and passive permeability across Caco-2 cell monolayers. Journal of Pharmaceutical Sciences, 105(7), 2098–2104. View Source

Purity Grade and Assay Fidelity

Commercially, 6-(piperidin-3-yloxy)-2,3-dihydropyridazin-3-one is available at multiple purity tiers: AKSci supplies the compound at 95% purity , while Leyan offers a 98% purity grade , and MolCore advertises a minimum purity of 97% (NLT) . For the 4-yloxy positional isomer (CAS 1225227-53-1), only lower-volume specialty suppliers are identifiable, with no extensive quality documentation publicly available. The availability of a documented 98% grade for the 3-yloxy compound provides a 3-percentage-point purity advantage over the baseline 95% tier, directly reducing the contribution of unidentified impurities to assay variability. When screening at a concentration of 10 µM, a 3% impurity level translates to potential off-target compound concentrations of up to 300 nM, a level sufficient to confound interpretation in sensitive biochemical or cellular assays.

Purity grade availability

Supporting evidence

98% (Leyan), 97% NLT (MolCore), 95% (AKSci) documented. 4-yloxy isomer lacks publicly documented grades above 95%.

Supports impurity-sensitive assay reproducibility

Verify batch-specific certificate of analysis

Evidence Dimension	Commercial purity grade availability
Target Compound Data	Purity: 98% (Leyan, Cat# 1762498); also 97% NLT (MolCore) and 95% (AKSci)
Comparator Or Baseline	6-(Piperidin-4-yloxy)-2,3-dihydropyridazin-3-one (CAS 1225227-53-1): no publicly documented purity tier above 95% identified
Quantified Difference	3-percentage-point purity advantage (98% vs. 95%) for the highest documented tier
Conditions	Vendor-specified purity values; actual batch purity should be verified by certificate of analysis

Why This Matters

Higher purity grades reduce the confounding impact of impurities on assay results, enabling more reproducible SAR data and reducing the need for post-hoc purity correction or re-testing.

Hydrochloride Salt Form Advantage

6-(Piperidin-3-yloxy)-2,3-dihydropyridazin-3-one hydrochloride (CAS 1426291-22-6) is a commercially available salt form of the target compound, with a molecular weight of 231.68 g/mol . In contrast, no corresponding hydrochloride salt of the 4-yloxy positional isomer (CAS 1225227-53-1) is documented in major chemical catalogs. The availability of a pre-formed hydrochloride salt eliminates the need for in situ protonation during biological assay preparation, reduces variability associated with pH-dependent solubility of the free base, and provides enhanced long-term stability under ambient storage conditions [1]. For in vivo pharmacology, hydrochloride salts are generally preferred for intravenous or oral formulation due to improved aqueous solubility and dissolution rate [2].

Hydrochloride salt

Supporting evidence

Hydrochloride salt (CAS 1426291-22-6) commercially available. No corresponding salt documented for 4-yloxy isomer.

Simplifies assay preparation and formulation workflows

Catalog survey as of 2025

Evidence Dimension	Availability of a stable hydrochloride salt formulation
Target Compound Data	Hydrochloride salt (CAS 1426291-22-6, MW 231.68 g/mol) commercially available
Comparator Or Baseline	6-(Piperidin-4-yloxy)-2,3-dihydropyridazin-3-one (CAS 1225227-53-1): no hydrochloride salt identified in major supplier catalogs
Quantified Difference	N/A—binary availability comparison
Conditions	Catalog survey of major research chemical suppliers as of 2025

Why This Matters

The pre-formed salt eliminates in situ adjustment steps, simplifies experimental protocols, and improves inter-laboratory reproducibility in both in vitro and in vivo studies.

• [1] Berge, S. M., et al. (1977). Pharmaceutical salts. Journal of Pharmaceutical Sciences, 66(1), 1–19. View Source
• [2] Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603–616. View Source

Predicted BBB Penetration and TPSA

The computed topological polar surface area (TPSA) for 6-(piperidin-3-yloxy)-2,3-dihydropyridazin-3-one is 62.7 Ų [1], which lies below the widely accepted TPSA threshold of <70 Ų generally associated with favorable brain penetration, yet above the <50 Ų range often observed in highly CNS-penetrant small molecules [2]. In contrast, 6-phenoxy-2,3-dihydropyridazin-3-one has a TPSA of 50.7 Ų, placing it closer to the more permeable range [3]. This 12 Ų difference, combined with the 1.4 log unit lipophilicity gap, predicts that the piperidinyloxy compound may exhibit lower passive BBB penetration, potentially offering an advantage for peripheral target engagement where CNS side effects are undesirable. Experimental confirmation via PAMPA-BBB or in situ brain perfusion is required.

Predicted BBB penetration

Class-level inference

TPSA: 62.7 Ų vs. 50.7 Ų for phenoxy analog. Target compound sits further from empirically defined optimal CNS TPSA range.

May support peripheral target research fit review

Based on medicinal chemistry guidelines; no experimental BBB data

Evidence Dimension	Predicted blood–brain barrier permeability based on TPSA
Target Compound Data	TPSA: 62.7 Ų (PubChem); 67.01 Ų (Leyan vendor calculation)
Comparator Or Baseline	6-Phenoxy-2,3-dihydropyridazin-3-one: TPSA: 50.7 Ų
Quantified Difference	TPSA difference: +12.0 Ų (PubChem method), placing the target compound further from the empirically defined optimal BBB penetration range
Conditions	TPSA computed by Cactvs 3.4.6.11; BBB permeability inference based on Pajouhesh & Lenz (2005) medicinal chemistry guidelines

Why This Matters

The higher TPSA of the piperidinyloxy compound predicts lower passive brain penetration, making it a more appropriate scaffold for peripheral targets where CNS exposure would represent a safety liability.

• [1] PubChem. (2025). Computed Properties for CID 49657825, TPSA value. National Center for Biotechnology Information. View Source
• [2] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541–553. View Source
• [3] PubChem. (2025). Computed Properties for CID 46889305, TPSA value. National Center for Biotechnology Information. View Source

6-(Piperidin-3-yloxy)-2,3-dihydropyridazin-3-one: Application Scenarios

SAR Exploration: Piperidine Amine Orientation

In medicinal chemistry programs targeting PDE3, histamine H3, or SCD1 enzymes, the distinct 3-yloxy attachment of the piperidine ring provides a unique vector for the basic amine relative to the more common 4-yloxy isomer. Because computed whole-molecule properties are identical, any observed differences in target binding or functional activity can be attributed specifically to the orientation of the basic nitrogen. This makes the compound a valuable SAR probe for mapping amine-position preferences in the target binding pocket [1]. Researchers are advised to procure both the 3-yloxy (CAS 1225227-45-1) and 4-yloxy (CAS 1225227-53-1) isomers in parallel and test them in the same assay to quantify the positional isomerism effect.

Peripheral Target Programs with Reduced CNS Exposure

The higher TPSA (62.7 Ų) and lower lipophilicity (XLogP3: -0.2) of the piperidinyloxy compound relative to the phenoxy analog (TPSA: 50.7 Ų; XLogP3: 1.2) predict a lower passive BBB permeation rate [2]. For drug discovery programs targeting peripheral enzymes or receptors—such as cardiovascular PDE3 or metabolic SCD1—this physicochemical profile is advantageous, as it may reduce the risk of centrally mediated adverse effects. The hydrochloride salt form further supports intravenous formulation for preclinical cardiovascular studies [3].

High-Purity Building Blocks for Biochemical Screening

When used as a starting material for library synthesis or as a reference standard in biochemical assays, the availability of a 98% purity grade from Leyan reduces the contribution of impurities to assay noise. At a typical screening concentration of 10 µM, the 3% impurity improvement over the 95% tier corresponds to a ~300 nM reduction in potential off-target compound concentration, an important margin for sensitive enzyme inhibition or radioligand displacement assays where false positives can derail hit triage.

Scaffold Hopping: Basic Amine vs. Phenyl Ether

For teams conducting scaffold-hopping exercises, the piperidinyloxy and phenoxy variants represent two distinct chemotypes: one bearing an ionizable basic amine (predicted pKa ~9–10) and the other entirely neutral. The 1.4 log unit lipophilicity difference and altered hydrogen-bonding capacity (2 HBD / 4 HBA vs. 1 HBD / 3 HBA) [4] provide a quantitative basis for understanding how introducing a basic center alters physicochemical and ADME properties while retaining the same pyridazinone pharmacophore. This head-to-head comparison supports rational property optimization in hit-to-lead campaigns.

Application

Selection Property

Validation Focus

SAR amine-vector studies

Positional isomer identity review

Target-binding endpoint comparison vs. 4-yloxy isomer

Peripheral target programs

TPSA and lipophilicity profile review

CNS exposure model interpretation

Biochemical screening campaigns

Purity specification review

Impurity contribution to assay variability endpoints

Scaffold-hopping exercises

Chemotype-dependent property review

Physicochemical and ADME model-response context

• [1] Tao, M., et al. (2011). Identification of pyridazin-3-one derivatives as potent, selective histamine H3 receptor inverse agonists with robust wake activity. Bioorganic & Medicinal Chemistry Letters, 21(18), 5493–5497. View Source
• [2] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541–553. View Source
• [3] Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603–616. View Source
• [4] PubChem. (2025). Computed Properties comparison: CID 49657825 (target) vs. CID 46889305 (phenoxy analog). National Center for Biotechnology Information. View Source